Cas no 1189966-73-1 (Ganciclovir-d)

• Product Name: Ganciclovir-d
• CAS No: 1189966-73-1
• MF: C₉H₁₃N₅O₄
• MW: 260.261429548264
• CID: 895529
• Update Time: 2025-05-23

Ganciclovir-d Chemical and Physical Properties

Names and Identifiers

• Ganciclovir-d5
• Biolf 62-d5
• Denosine-d5
• Gancyclovir-d5
• Ganguard-d5
• Ganquard-d5
• Hydroxyacyclovir-d5
• Natclovir-d5
• Vitrasert-d5
• Ganciclovir-d

• Inchi： 1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-5(1-15)2-16/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)/i1D2,2D2,5D
• InChI Key： IRSCQMHQWWYFCW-QJWYSIDNSA-N
• SMILES： O(CN1C=NC2C(NC(N)=NC1=2)=O)C([2H])(C([2H])([2H])O)C([2H])([2H])O

Computed Properties

• Exact Mass: 260.12800

Experimental Properties

• Melting Point: >250C (dec.)
• PSA: 140.27000
• LogP: -1.62850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on Ganciclovir-d

Comprehensive Overview of Ganciclovir-d (CAS No. 1189966-73-1): Applications, Mechanism, and Research Insights

Ganciclovir-d, a deuterated analog of the antiviral drug Ganciclovir, has garnered significant attention in pharmaceutical research due to its potential to enhance metabolic stability and reduce side effects. With the CAS registry number 1189966-73-1, this compound is widely utilized in virology studies, particularly for its role in targeting herpesviruses, including cytomegalovirus (CMV). Researchers and clinicians are increasingly exploring its applications in precision medicine, driven by the growing demand for deuterated drugs that offer improved pharmacokinetic profiles.

The deuterium substitution in Ganciclovir-d at specific positions slows down its metabolic degradation, a phenomenon known as the deuterium kinetic isotope effect (DKIE). This property makes it a valuable tool for drug development, especially in optimizing therapeutic efficacy while minimizing toxicity. Recent studies highlight its potential in oncology, where antiviral agents are repurposed for cancer treatment, aligning with the trend of drug repositioning—a hot topic in biopharmaceutical innovation.

From an analytical perspective, Ganciclovir-d serves as a critical internal standard in mass spectrometry-based assays, ensuring accurate quantification of Ganciclovir in biological matrices. This application is pivotal for therapeutic drug monitoring (TDM), a practice gaining traction in personalized medicine. Laboratories worldwide prioritize high-purity reference standards like CAS 1189966-73-1 to comply with Good Laboratory Practice (GLP) and regulatory guidelines.

Beyond virology, the compound’s role in antiviral prodrug design resonates with current interests in broad-spectrum therapeutics. The COVID-19 pandemic has intensified searches for antiviral mechanisms and drug resistance mitigation, making Ganciclovir-d a relevant case study. Its deuterated structure also aligns with the green chemistry movement, as deuterated compounds often require lower dosages, reducing environmental impact—a frequently searched topic in sustainable pharma.

In summary, Ganciclovir-d (1189966-73-1) exemplifies the convergence of deuterium chemistry, antiviral research, and precision medicine. Its multifaceted applications—from bioanalytical methods to drug discovery—underscore its importance in modern science. As the pharmaceutical industry leans toward targeted therapies and metabolically stable drugs, this compound remains a cornerstone for innovation.